Cas no 229163-39-7 (1-(4-Bromophenyl)-5-methyl-1H-pyrazole-3-carboxylic Acid)

1-(4-Bromophenyl)-5-methyl-1H-pyrazole-3-carboxylic acid is a brominated pyrazole derivative with a carboxylic acid functional group, making it a versatile intermediate in organic synthesis and pharmaceutical research. Its structure features a 4-bromophenyl substituent, which enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of complex molecular frameworks. The methyl group at the 5-position and the carboxylic acid at the 3-position provide additional sites for further functionalization. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules, including potential enzyme inhibitors or receptor modulators. Its high purity and well-defined structure ensure reproducibility in research applications.
1-(4-Bromophenyl)-5-methyl-1H-pyrazole-3-carboxylic Acid structure
229163-39-7 structure
Product Name:1-(4-Bromophenyl)-5-methyl-1H-pyrazole-3-carboxylic Acid
CAS No:229163-39-7
MF:C11H9BrN2O2
MW:281.105361700058
MDL:MFCD08443742
CID:245187
PubChem ID:22831930
Update Time:2025-05-19

1-(4-Bromophenyl)-5-methyl-1H-pyrazole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-3-carboxylicacid, 1-(4-bromophenyl)-5-methyl-
    • 1-(4-BROMO-PHENYL)-5-METHYL-1H-PYRAZOLE-3-CARBOXYLIC ACID
    • 1-(4-bromophenyl)-5-methylpyrazole-3-carboxylic acid
    • 1-(4-Bromophenyl)-3-carboxy-5-methylpyrazole
    • 1-(4-bromophenyl)-5-methyl-1H-pyrazole-3-carboxylic acid
    • AG-E-66179
    • CTK1A0299
    • KB-214403
    • MolPort-003-748-628
    • FT-0711530
    • SCHEMBL21821553
    • MFCD08443742
    • DTXSID00628541
    • CS-0230020
    • EN300-101951
    • AKOS009151490
    • 229163-39-7
    • F96281
    • Z285225546
    • 1-(4-bromophenyl)-5-methyl-1H-pyrazole-3-carboxylicacid
    • NS-04614
    • 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-3-carboxylic Acid
    • MDL： MFCD08443742
    • Inchi： 1S/C11H9BrN2O2/c1-7-6-10(11(15)16)13-14(7)9-4-2-8(12)3-5-9/h2-6H,1H3,(H,15,16)
    • InChI Key： GBVBVQGYDHSPRL-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(=CC=1)N1C(C)=CC(C(=O)O)=N1

Computed Properties

  • Exact Mass: 220.06500
  • Monoisotopic Mass: 279.98474g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • Density: 1.61
  • Boiling Point: 424.8°Cat760mmHg
  • Flash Point: 210.7°C
  • Refractive Index: 1.657
  • PSA: 55.12000
  • LogP: 2.01800

1-(4-Bromophenyl)-5-methyl-1H-pyrazole-3-carboxylic Acid Security Information

1-(4-Bromophenyl)-5-methyl-1H-pyrazole-3-carboxylic Acid Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(4-Bromophenyl)-5-methyl-1H-pyrazole-3-carboxylic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B805340-10mg
1-(4-Bromophenyl)-5-methyl-1H-pyrazole-3-carboxylic Acid
 229163-39-7
10mg
 $ 70.00 2022-01-07
TRC
B805340-50mg
1-(4-Bromophenyl)-5-methyl-1H-pyrazole-3-carboxylic Acid
 229163-39-7
50mg
 $ 230.00 2022-01-07
TRC
B805340-100mg
1-(4-Bromophenyl)-5-methyl-1H-pyrazole-3-carboxylic Acid
 229163-39-7
100mg
 $ 340.00 2022-01-07
Chemenu
CM427679-1g
1-(4-BROMO-PHENYL)-5-METHYL-1H-PYRAZOLE-3-CARBOXYLIC ACID
 229163-39-7 95%+
1g
 $706 2024-07-28
Enamine
EN300-101951-0.05g
1-(4-bromophenyl)-5-methyl-1H-pyrazole-3-carboxylic acid
 229163-39-7 95%
0.05g
 $188.0 2023-10-28
Enamine
EN300-101951-0.1g
1-(4-bromophenyl)-5-methyl-1H-pyrazole-3-carboxylic acid
 229163-39-7 95%
0.1g
 $282.0 2023-10-28
Enamine
EN300-101951-0.25g
1-(4-bromophenyl)-5-methyl-1H-pyrazole-3-carboxylic acid
 229163-39-7 95%
0.25g
 $403.0 2023-10-28
Enamine
EN300-101951-0.5g
1-(4-bromophenyl)-5-methyl-1H-pyrazole-3-carboxylic acid
 229163-39-7 95%
0.5g
 $636.0 2023-10-28
Enamine
EN300-101951-1.0g
1-(4-bromophenyl)-5-methyl-1H-pyrazole-3-carboxylic acid
 229163-39-7 95%
1g
 $813.0 2023-05-25
Enamine
EN300-101951-2.5g
1-(4-bromophenyl)-5-methyl-1H-pyrazole-3-carboxylic acid
 229163-39-7 95%
2.5g
 $1594.0 2023-10-28

1-(4-Bromophenyl)-5-methyl-1H-pyrazole-3-carboxylic Acid Related Literature

Related Categories

229163-39-7 (1-(4-Bromophenyl)-5-methyl-1H-pyrazole-3-carboxylic Acid) Related Products

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.